Cas no 1807175-29-6 (Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate)

• Product Name: Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate
• CAS No: 1807175-29-6
• MF: C₁₄H₁₅F₂NO₃
• MW: 283.270611047745
• CID: 5011271
• Update Time: 2025-06-08

Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate

• Inchi： 1S/C14H15F2NO3/c1-3-10-5-9(8-17)6-12(20-14(15)16)11(10)7-13(18)19-4-2/h5-6,14H,3-4,7H2,1-2H3
• InChI Key： NOSJWGKSFXCVQG-UHFFFAOYSA-N
• SMILES： FC(OC1=CC(C#N)=CC(CC)=C1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 7
• Complexity: 367
• XLogP3: 3.5
• Topological Polar Surface Area: 59.3

Additional information on Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate

Comprehensive Overview of Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate (CAS No. 1807175-29-6)

Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate (CAS No. 1807175-29-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and difluoromethoxy functional groups, exhibits unique physicochemical properties, making it a valuable intermediate in the synthesis of bioactive molecules. Its molecular structure, combining ethylphenylacetate with fluorinated and nitrile moieties, offers versatility in drug design and material science applications.

In recent years, the demand for fluorinated compounds like Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and crop protection agents. The difluoromethoxy group is known to improve lipophilicity and membrane permeability, traits critical for optimizing drug delivery systems. Meanwhile, the cyano group contributes to hydrogen bonding interactions, a feature often exploited in targeted therapies.

The synthesis of Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate typically involves multi-step reactions, including esterification and fluorination processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to enhance yield and purity. Analytical methods like HPLC and NMR spectroscopy are routinely employed to validate its structural integrity, ensuring compliance with industry standards for intermediates.

From an environmental perspective, the compound’s fluorine content has sparked discussions about sustainable manufacturing. Innovations in green chemistry, such as solvent-free reactions and catalytic fluorination, are being investigated to reduce the ecological footprint of its production. These efforts align with global trends toward eco-friendly pharmaceuticals and biodegradable agrochemicals, addressing concerns raised by regulatory bodies and environmentally conscious consumers.

Market analysts highlight the growing role of Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate in precision medicine and smart farming. Its applications in kinase inhibitor development and pesticide formulation are frequently cited in patent literature. Furthermore, collaborations between academic institutions and biotech firms aim to unlock its potential in next-generation therapeutics, particularly for oncology and neurology.

For researchers sourcing this compound, quality parameters such as purity grade (e.g., >98%) and storage conditions (e.g., inert atmosphere, low temperature) are critical. Suppliers often provide technical data sheets detailing spectroscopic profiles and safety handling guidelines, which are essential for laboratory compliance. The compound’s stability under various pH conditions is also a key consideration for formulation scientists.

In summary, Ethyl 4-cyano-2-difluoromethoxy-6-ethylphenylacetate (CAS No. 1807175-29-6) represents a convergence of innovation in synthetic chemistry and applied life sciences. Its structural complexity and functional diversity position it as a pivotal component in advancing drug discovery and sustainable agriculture, resonating with contemporary scientific and industrial priorities.